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Compound of Interest

Compound Name: 1-Naphthoyl chloride

Cat. No.: B1293920 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Naphthoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

precautions for 1-Naphthoyl chloride (CAS No. 879-18-5). The information is compiled from

authoritative safety data sheets (SDS) to ensure researchers can work with this compound

safely and effectively.

Chemical Identification and Properties
1-Naphthoyl chloride is an aromatic acyl chloride used in various organic synthesis

applications, including as a derivatization reagent and in the preparation of pharmaceutical

intermediates.[1][2] It appears as a clear to pale yellow liquid or a white to yellow-brown solid

with a pungent odor.[1][3][4][5]

Table 1: Chemical Identification and Physical Properties
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Property Value

CAS Number 879-18-5[3][6]

Molecular Formula C₁₁H₇ClO[3][7]

Molecular Weight 190.63 g/mol [3][4]

Synonyms
1-Naphthalenecarbonyl chloride, alpha-

Naphthoyl chloride[5][6][8]

Appearance Clear yellow solid or liquid[3]

Melting Point 16-19 °C (lit.)[7][8]

Boiling Point 190 °C / 35 mmHg (lit.)[3][8]

Density 1.265 g/mL at 25 °C (lit.)[3][8]

Flash Point > 110 °C / > 230 °F (closed cup)[3][6]

| Solubility | Reacts violently with water; miscible with organic solvents.[3][4][8] |

Hazard Identification and Classification
1-Naphthoyl chloride is classified as a hazardous chemical that causes severe skin burns and

eye damage.[6][9][10][11] It is corrosive and moisture-sensitive, reacting with water to liberate

toxic gas.[3][12]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin
burns and eye damage[6]
[11]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage[6][10]

| Corrosive to Metals | - | H290: May be corrosive to metals[11] |
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Signal Word: Danger[6][9][11]

Hazard Pictogram:

GHS05 (Corrosion)

Stability and Reactivity
The compound is stable under recommended storage conditions but is highly sensitive to

moisture.[1][6][7][8]

Table 3: Incompatible Materials and Conditions to Avoid

Category Examples

Conditions to Avoid
Exposure to moist air or water, excess
heat, incompatible products.[1][3][6][12]

Incompatible Materials
Strong oxidizing agents, strong bases, alcohols,

amines, water.[3][6][8][13]

| Hazardous Decomposition | Upon thermal decomposition, it can release carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen chloride (HCl) gas.[3][6][10][13] |

Personal Protective Equipment (PPE) and
Engineering Controls
Proper engineering controls and personal protective equipment are mandatory when handling

1-Naphthoyl chloride to prevent exposure.

Engineering Controls:

Work must be conducted in a chemical fume hood.[6][14]

Ensure adequate ventilation, especially in confined areas.[3][6][10]

Eyewash stations and safety showers must be in close proximity to the workstation.[6][12]

[14]
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Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles and a
face shield.[6][9] Conforms to OSHA 29
CFR 1910.133 or European Standard
EN166.[3][13]

Skin Protection

Wear appropriate protective gloves (impervious)

and clothing to prevent skin exposure.[3][6][9]

[13]

| Respiratory Protection | If exposure limits are exceeded, use a full-face respirator with a type

ABEK (EN14387) filter or a NIOSH/MSHA-approved respirator.[3][6] |

Handling, Storage, and Disposal
Precautions for Safe Handling:

Do not get in eyes, on skin, or on clothing.[3][6][14]

Avoid breathing mist, vapors, or spray.[6][14]

Wash hands thoroughly after handling.[3][13]

Handle under an inert atmosphere due to moisture sensitivity.[6]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][6][10][13]

Store in a corrosives area and protect from moisture.[6][12]

For quality maintenance, storing in a freezer is recommended.[6]

Disposal Considerations:
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Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[3][6]

The material can be disposed of via a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[9]

Do not discharge into sewer systems.[9]

Emergency Procedures
Immediate medical attention is required for all routes of exposure.[3][6]

Exposure Type Immediate Actions

Medical Attention

Skin Contact
Immediately flush with
plenty of water for at

least 15 minutes.
Remove contaminated clothing.

Eye Contact

Immediately rinse with
plenty of water for at

least 15 minutes,
under the eyelids.

Inhalation
Move to fresh air.

If not breathing, give
artificial respiration.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Give 2-4 cups of milk or water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency First Aid Protocol for 1-Naphthoyl Chloride Exposure.

Accidental Release Measures
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In the event of a spill, specific procedures must be followed to ensure safety and prevent

environmental contamination.

Personal Precautions:

Evacuate personnel to safe areas and ensure adequate ventilation.[6][10]

Use personal protective equipment as required, including respirators, gloves, and eye

protection.[6][9]

Avoid breathing vapors and prevent contact with skin and eyes.[9]

Containment and Clean-up:

Prevent further leakage if it is safe to do so.[9]

Do not let the product enter drains or the environment.[6][9][14]

Soak up the spill with inert absorbent material (e.g., dry sand) and place it in a suitable,

closed container for disposal.[3][6][10][14]
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Spill Occurs

1. Evacuate & Secure Area
Ensure adequate ventilation

2. Don Full PPE
(Respirator, Goggles,

Gloves, Protective Clothing)

3. Contain Spill
Prevent entry into drains

and waterways

4. Absorb Material
Use inert, dry material

(e.g., sand, dry chemical)

5. Collect & Containerize
Place in a suitable, closed,

labeled container for disposal

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill of 1-Naphthoyl Chloride.

Fire-Fighting Measures
Table 5: Fire-Fighting Measures
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Aspect Guideline

Suitable Extinguishing Media
CO₂, dry chemical, dry sand, alcohol-
resistant foam.[3][6][10][14]

Unsuitable Extinguishing Media Water, as it reacts with the substance.[6][12][14]

Specific Hazards

Thermal decomposition can release irritating

and toxic gases like hydrogen chloride.[3][6][14]

The product itself causes burns.[6][14]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) with pressure-

demand (MSHA/NIOSH approved) and full protective gear.[3][6][10] |

Transportation Information
1-Naphthoyl chloride is regulated as a hazardous material for transportation.
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{1-Naphthoyl Chloride | CAS: 879-18-5}

Primary Hazards

- Causes severe skin burns

- Causes serious eye damage

- Moisture sensitive

- Reacts with water

- Corrosive

Safe Handling Controls

- Use in chemical fume hood

- Wear specified PPE

- Store in dry, cool, ventilated area

- Keep container tightly closed

- Avoid incompatible materials

 necessitates

Emergency Response

- **Spill:** Absorb with inert material

- **Fire:** Use CO₂ or dry chemical

- **First Aid:** Flush affected area, seek immediate medical attention

 dictates

Click to download full resolution via product page

Caption: Logical Relationship Between Hazards and Control Measures.

Table 6: Transportation Information
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT UN3265
Corrosive
liquid, acidic,
organic, n.o.s.

8 II

ADR/RID 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

IMDG 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

IATA 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

(Information compiled from multiple SDS sources)[6][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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